Cas no 191726-00-8 (2-(pyrimidin-2-yl)propanal)
2-(pyrimidin-2-yl)propanal structure
Product Name:2-(pyrimidin-2-yl)propanal
CAS No:191726-00-8
MF:C7H8N2O
MW:136.15122127533
CID:1019891
PubChem ID:21835221
Update Time:2025-04-20
2-(pyrimidin-2-yl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidineacetaldehyde, alpha-methyl- (9CI)
- 2-(pyrimidin-2-yl)propanal
- pyrimidylpropionaldehyde
- 2-pyrimidin-2-ylpropanal
- SCHEMBL8431765
- DA-08734
- EN300-1845667
- 191726-00-8
-
- Inchi: 1S/C7H8N2O/c1-6(5-10)7-8-3-2-4-9-7/h2-6H,1H3
- InChI Key: CJPOPRVIBYLJHY-UHFFFAOYSA-N
- SMILES: O=CC(C)C1N=CC=CN=1
Computed Properties
- Exact Mass: 136.06374
- Monoisotopic Mass: 136.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 42.85
2-(pyrimidin-2-yl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845667-1g |
2-(pyrimidin-2-yl)propanal |
191726-00-8 | 1g |
$1343.0 | 2023-09-19 | ||
| Enamine | EN300-1845667-5g |
2-(pyrimidin-2-yl)propanal |
191726-00-8 | 5g |
$3894.0 | 2023-09-19 | ||
| Enamine | EN300-1845667-10g |
2-(pyrimidin-2-yl)propanal |
191726-00-8 | 10g |
$5774.0 | 2023-09-19 | ||
| Enamine | EN300-1845667-0.05g |
2-(pyrimidin-2-yl)propanal |
191726-00-8 | 0.05g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1845667-0.1g |
2-(pyrimidin-2-yl)propanal |
191726-00-8 | 0.1g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1845667-0.25g |
2-(pyrimidin-2-yl)propanal |
191726-00-8 | 0.25g |
$1235.0 | 2023-09-19 | ||
| Enamine | EN300-1845667-0.5g |
2-(pyrimidin-2-yl)propanal |
191726-00-8 | 0.5g |
$1289.0 | 2023-09-19 | ||
| Enamine | EN300-1845667-1.0g |
2-(pyrimidin-2-yl)propanal |
191726-00-8 | 1g |
$1343.0 | 2023-06-02 | ||
| Enamine | EN300-1845667-2.5g |
2-(pyrimidin-2-yl)propanal |
191726-00-8 | 2.5g |
$2631.0 | 2023-09-19 | ||
| Enamine | EN300-1845667-5.0g |
2-(pyrimidin-2-yl)propanal |
191726-00-8 | 5g |
$3894.0 | 2023-06-02 |
2-(pyrimidin-2-yl)propanal Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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